
Application Notes and Protocols for Preparing
Stock Solutions of Decanoic Acid-d19

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Decanoic acid-d19

Cat. No.: B1591744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation of stock solutions

of Decanoic acid-d19, a deuterated medium-chain fatty acid. Accurate preparation of stock

solutions is critical for ensuring reproducibility and reliability in experimental settings, including

metabolic studies, pharmacokinetic analyses, and as an internal standard in mass

spectrometry.

Properties of Decanoic Acid-d19
Decanoic acid-d19 (Capric acid-d19) is a saturated fatty acid with 19 deuterium atoms, which

makes it an ideal internal standard for mass spectrometry-based quantification of its non-

deuterated counterpart, decanoic acid.[1] A summary of its key physical and chemical

properties is provided in the table below.
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Property Value References

Molecular Formula C₁₀HD₁₉O₂ [2][3]

Molecular Weight 191.38 g/mol [4][5]

Appearance Solid or oil [2][4]

Melting Point 30-32 °C [4]

Boiling Point 268-270 °C [4]

Density 0.991 g/mL at 25 °C [4]

Purity ≥98% [4][5]

Isotopic Purity ≥98 atom % D [4]

Solubility

Soluble in DMF (25 mg/ml),

DMSO (10 mg/ml), and

Ethanol (25 mg/ml). Limited

solubility in water.

[2][6]

Stability
Stable for at least 4 years

when stored properly.
[2]

Storage

Store at room temperature,

protected from light and

moisture.

[5]

Experimental Protocols
The following protocols detail the preparation of Decanoic acid-d19 stock solutions for two

common applications: use as an internal standard in mass spectrometry and for cell culture

experiments.

Preparation of a Stock Solution for Mass Spectrometry
This protocol describes the preparation of a high-concentration stock solution in an organic

solvent, suitable for use as an internal standard in GC-MS or LC-MS analysis.

Materials:
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Decanoic acid-d19

High-purity ethanol (≥99.8%)

Analytical balance

Volumetric flask (e.g., 1 mL, 5 mL, or 10 mL)

Pipettes

Vortex mixer

Amber glass vials with PTFE-lined caps for storage

Procedure:

Equilibration: Allow the container of Decanoic acid-d19 to come to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Decanoic acid-d19 using an analytical

balance. For example, to prepare a 1 mg/mL stock solution, weigh 1 mg of the compound.

Dissolution: Transfer the weighed Decanoic acid-d19 to a volumetric flask. Add a small

amount of ethanol to dissolve the compound. If necessary, gently warm the solution to 40-

50°C and sonicate to ensure complete dissolution.

Volume Adjustment: Once completely dissolved, bring the solution to the final desired

volume with ethanol.

Homogenization: Cap the flask and vortex the solution for 30 seconds to ensure

homogeneity.

Storage: Transfer the stock solution to an amber glass vial with a PTFE-lined cap to protect it

from light. Store at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[5][7] To avoid repeated freeze-thaw cycles, it is recommended to

aliquot the stock solution into smaller, single-use vials.[5]

Preparation of a Stock Solution for Cell Culture
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Due to the limited solubility of fatty acids in aqueous media, a carrier molecule such as bovine

serum albumin (BSA) is often used to facilitate their delivery to cells in culture.[8][9]

Materials:

Decanoic acid-d19

Ethanol (≥99.8%)

Fatty acid-free Bovine Serum Albumin (BSA)

Phosphate-buffered saline (PBS) or cell culture medium

Sterile conical tubes

Water bath

Sterile filter (0.22 µm)

Laminar flow hood

Procedure:

Prepare a High-Concentration Stock in Ethanol: Prepare a concentrated stock solution of

Decanoic acid-d19 in ethanol (e.g., 100 mM) following the protocol outlined in section 2.1.

Prepare a BSA Solution: In a sterile conical tube inside a laminar flow hood, prepare a

solution of fatty acid-free BSA in PBS or serum-free cell culture medium (e.g., 10% w/v).

Dissolve the BSA by gently swirling or placing it on a shaker at 37°C. Do not vortex, as this

can cause frothing and denaturation of the protein.

Complexation of Decanoic Acid-d19 with BSA:

Warm the BSA solution to 37°C in a water bath.

Slowly add the ethanolic stock solution of Decanoic acid-d19 dropwise to the warm BSA

solution while gently swirling. The final concentration of ethanol in the cell culture medium

should be kept low (typically <0.5%) to avoid solvent toxicity.[10]
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Incubate the mixture at 37°C for at least 30 minutes with gentle agitation to allow for the

complexation of the fatty acid to BSA.

Sterilization and Storage:

Sterilize the final Decanoic acid-d19-BSA complex solution by passing it through a 0.22

µm sterile filter.

Aliquots can be stored at -20°C.

Workflow Diagrams
The following diagrams illustrate the experimental workflows for preparing Decanoic acid-d19
stock solutions.
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Stock Solution for Mass Spectrometry

Equilibrate Decanoic acid-d19 to Room Temperature

Weigh Decanoic acid-d19

Dissolve in Ethanol

Adjust to Final Volume

Vortex to Homogenize

Aliquot and Store at -20°C or -80°C
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Stock Solution for Cell Culture

Prepare Concentrated Stock in Ethanol

Add Ethanolic Stock to BSA Solution

Prepare Fatty Acid-Free BSA Solution

Warm BSA Solution to 37°C

Incubate for Complexation

Sterile Filter

Aliquot and Store at -20°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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